![molecular formula C11H8F3N3 B1439620 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridin-2-amine CAS No. 1214333-34-2](/img/structure/B1439620.png)
5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridin-2-amine
Overview
Description
5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridin-2-amine, also known as TFMPP, is an organic compound that is widely used in scientific research as a tool to study the structure and function of proteins, enzymes, and other biological molecules. TFMPP is a small molecule that can be easily synthesized, and its properties make it an ideal tool for studying the biochemical and physiological effects of various compounds.
Scientific Research Applications
Synthesis Methods
- Marangoni et al. (2017) developed a simple and efficient method for synthesizing a series of N-substituted 4-(trifluoromethyl)-5-(alkan-1-ol)-pyridin-2(1H)-imines, which are closely related to the chemical structure of interest (Marangoni et al., 2017).
Anticancer Applications
- Chavva et al. (2013) synthesized novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, starting from a compound closely related to 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridin-2-amine, and evaluated them for anticancer activity (Chavva et al., 2013).
Antimicrobial Applications
- Bayrak et al. (2009) reported on the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluated their antimicrobial activities, utilizing a derivative of the chemical of interest (Bayrak et al., 2009).
Application in Organic Light-Emitting Diodes (OLEDs)
- Chang et al. (2013) utilized a derivative of this compound in synthesizing a new class of heteroleptic Ir(III) metal complexes, applied in high-performance sky-blue- and white-emitting OLEDs (Chang et al., 2013).
Photochemical Transformation in Herbicides
- Wakeham et al. (2021) described the oxidative photocyclization of a compound similar to this compound, which led to the creation of a new class of herbicidal pyrrolodipyridines (Wakeham et al., 2021).
Synthesis of Novel Trifluoromethyl-Containing Compounds
- Bonacorso et al. (2010) detailed a procedure to synthesize novel series of trifluoromethyl-containing compounds, starting from compounds structurally similar to the chemical of interest (Bonacorso et al., 2010).
Optical and Fluorescence Properties
- Liang et al. (2009) investigated the structures, metal ion affinities, and fluorescence properties of soluble derivatives of tris((6-phenyl-2-pyridyl)methyl)amine, which is structurally related to the chemical of interest (Liang et al., 2009).
Properties
IUPAC Name |
5-pyridin-4-yl-3-(trifluoromethyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F3N3/c12-11(13,14)9-5-8(6-17-10(9)15)7-1-3-16-4-2-7/h1-6H,(H2,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMZLZGUUGPIHAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=CC(=C(N=C2)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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